Cas no 1340190-63-7 (1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol)

• Product Name: 1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol
• CAS No: 1340190-63-7
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 6792955
• PubChem ID: 62783727
• Update Time: 2025-10-30

1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12077774
• AKOS012077789
• 1340190-63-7
• MFCD17216185
• 1-(3,5-difluorophenoxy)-2-methylpropan-2-ol
• UKRJBYJAUAVFSZ-UHFFFAOYSA-N
• 1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol

• Inchi： 1S/C10H12F2O2/c1-10(2,13)6-14-9-4-7(11)3-8(12)5-9/h3-5,13H,6H2,1-2H3
• InChI Key： UKRJBYJAUAVFSZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OCC(C)(C)O)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol

Comprehensive Overview of 1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol (CAS No. 1340190-63-7): Properties, Applications, and Industry Insights

1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol (CAS No. 1340190-63-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluorophenoxy and methylpropan-2-ol moieties makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly notable for its potential in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated building blocks like 1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers are exploring its applications in kinase inhibitors and GPCR modulators, which are critical in treating cancers and neurological disorders. The compound's CAS No. 1340190-63-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

From a synthetic perspective, 1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol offers advantages such as ease of functionalization and compatibility with modern coupling reactions. Its difluorophenoxy group is a key structural motif in agrochemicals, contributing to the development of next-generation herbicides and fungicides. This aligns with the global push for sustainable agriculture, where low-toxicity and high-efficiency compounds are prioritized.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, make it a valuable candidate for prodrug design. Recent studies highlight its role in improving drug delivery systems, particularly for CNS-targeted therapies. These advancements address common search queries like "fluorinated compounds in brain drug delivery" and "phenoxy derivatives in prodrugs," underscoring its intersection with trending research topics.

Quality control and scalability are critical for CAS No. 1340190-63-7, as impurities can impact downstream applications. Analytical techniques such as HPLC and NMR are routinely employed to ensure batch-to-batch consistency. This emphasis on purity resonates with industry standards and regulatory requirements, further solidifying its position in the fine chemicals market.

In conclusion, 1-(3,5-Difluorophenoxy)-2-methylpropan-2-ol exemplifies the innovation driving modern chemical synthesis. Its dual utility in pharmaceuticals and agrochemicals, coupled with its alignment with green chemistry principles, positions it as a compound of enduring interest. As research continues to uncover new applications, its CAS No. 1340190-63-7 will remain a focal point for scientists and manufacturers alike.